4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine

• IUPAC Name: 4-(6-cyclobutyl-2-methylsulfanylpyrimidin-4-yl)morpholine
• InChI: InChI=1S/C13H19N3OS/c1-18-13-14-11(10-3-2-4-10)9-12(15-13)16-5-7-17-8-6-16/h9-10H,2-8H2,1H3
• InChI Key: VCUYGYHSWVMDJR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCOCC2)C3CCC3
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

The compound “4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine” is a type of heterocyclic compound. It contains a morpholine ring and a pyrimidine ring, which are connected by a carbon chain. The pyrimidine ring is substituted with a cyclobutyl group and a methylsulfanyl group.

Scientific Research Applications

4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine has been studied extensively in recent years and has been found to have many potential applications in the field of scientific research. For example, this compound is a useful tool for the synthesis of other organic compounds, as it can be used as a reactant in a variety of reactions. In addition, this compound has also been studied for its potential use as a pharmaceutical agent, as it has been shown to have some anti-inflammatory and anti-tumor properties. Furthermore, this compound has also been studied for its potential use in biochemistry and molecular biology, as it has been found to be a useful tool for the detection of proteins and nucleic acids.

Mechanism of Action

The mechanism of action of 4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine is not yet fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes and proteins, which can lead to the inhibition of certain biological processes. In addition, this compound has also been found to interact with certain receptors, which can lead to the inhibition of certain processes. Furthermore, this compound has also been found to interact with certain nucleic acids, which can lead to the inhibition of certain processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, this compound has been found to have anti-inflammatory and anti-tumor properties, which can be beneficial in the treatment of certain diseases. In addition, this compound has also been found to have some antioxidant properties, which can be beneficial for the prevention of certain diseases. Furthermore, this compound has also been found to have some anti-bacterial properties, which can be beneficial in the treatment of certain infections.

Advantages and Limitations for Lab Experiments

The use of 4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine in laboratory experiments has both advantages and limitations. One of the main advantages of using this compound in laboratory experiments is that it is relatively easy to synthesize and is also relatively inexpensive. Furthermore, this compound can also be used in a variety of reactions and can be used as a reactant in a variety of reactions. However, one of the main limitations of using this compound in laboratory experiments is that it is highly reactive and can be toxic if not handled properly. In addition, the use of this compound in laboratory experiments can also be limited due to the fact that it is not very stable in certain conditions.

Future Directions

There are many potential future directions for the use of 4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine in scientific research. For example, further research could be done on the potential use of this compound as a pharmaceutical agent, as it has been shown to have some anti-inflammatory and anti-tumor properties. In addition, further research could also be done on the potential use of this compound as a tool for the synthesis of other organic compounds, as it can be used as a reactant in a variety of reactions. Furthermore, further research could also be done on the potential use of this compound in biochemistry and molecular biology, as it has been found to be a useful tool for the detection of proteins and nucleic acids. Finally, further research could also be done on the potential use of this compound in the development of new drugs and treatments, as it has been found to have some potential therapeutic applications.

Synthesis Methods

The synthesis of 4-[6-cyclobutyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine has been achieved by the reaction of 4-methylmorpholine and 6-cyclobutyl-2-methylsulfanylpyrimidine. In this reaction, 4-methylmorpholine is reacted with 6-cyclobutyl-2-methylsulfanylpyrimidine in the presence of a suitable catalyst and at an appropriate temperature. The reaction is usually performed in a polar solvent, such as acetonitrile, and the reaction is usually complete in a few hours. The reaction yields the desired product in high yields, which makes the synthesis of this compound relatively straightforward.